Cas no 438-10-8 (Androst-5-ene-17-carboxylicacid, (17b)- (9CI))

• Product Name: Androst-5-ene-17-carboxylicacid, (17b)- (9CI)
• CAS No: 438-10-8
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 329143
• PubChem ID: 6451988
• Update Time: 2025-04-19

Androst-5-ene-17-carboxylicacid, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-ene-17-carboxylicacid, (17b)- (9CI)
• (8S,9S,10R,13S,14S,17S)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylic acid
• 5-etienic acid
• Androst-5-ene-17-carboxylic acid
• 5-Androstene-17beta-carboxylic acid
• DTXSID10963117
• 438-10-8
• Androst-5-ene-17-carboxylic acid, (17beta)-

• Inchi： 1S/C20H30O2/c1-19-11-4-3-5-13(19)6-7-14-15-8-9-17(18(21)22)20(15,2)12-10-16(14)19/h6,14-17H,3-5,7-12H2,1-2H3,(H,21,22)/t14-,15-,16-,17+,19-,20-/m0/s1
• InChI Key： GHJGFBLULGDFKQ-UDCWSGSHSA-N
• SMILES： OC([C@H]1CC[C@H]2[C@@H]3CC=C4CCCC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 302.2247
• Monoisotopic Mass: 302.22458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4

Experimental Properties

• Density: 1.1
• Boiling Point: 435.9°Cat760mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.555
• PSA: 37.3